Cas no 1226450-76-5 (4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one)

• Product Name: 4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one
• CAS No: 1226450-76-5
• MF: C₂₃H₂₆N₆O
• MW: 402.492144107819
• CID: 5957628
• PubChem ID: 49675586
• Update Time: 2025-10-30

4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one
• 4-phenyl-1-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]butan-1-one
• 1226450-76-5
• 4-phenyl-1-(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)butan-1-one
• 4-phenyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one
• F5237-0147
• AKOS024502175
• SR-01000921527-1
• VU0638419-1
• SR-01000921527

• Inchi： 1S/C23H26N6O/c30-23(10-4-8-19-6-2-1-3-7-19)29-16-14-28(15-17-29)22-12-11-21(26-27-22)25-20-9-5-13-24-18-20/h1-3,5-7,9,11-13,18H,4,8,10,14-17H2,(H,25,26)
• InChI Key： XFXUDANLVCUTJZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(NC3=CC=CN=C3)C=C2)CC1)(=O)CCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 402.21680947g/mol
• Monoisotopic Mass: 402.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.2Ų

Additional information on 4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one

Chemical Profile of 4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one (CAS No: 1226450-76-5)

4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1226450-76-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate molecular framework of this compound, characterized by a butanone backbone substituted with a phenyl group, a piperazine moiety, and an amino-pyridazine-pyridine scaffold, suggests a multifaceted interaction potential with biological targets.

The structural composition of 4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one positions it as a candidate for modulating various biological pathways. The presence of multiple nitrogen-rich heterocycles, including piperazine and pyridazine, is particularly noteworthy. These heterocyclic structures are well-known for their ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for the binding affinity and specificity of drug molecules. The pyridine ring further enhances the compound's potential by providing additional sites for interaction with biological targets.

Recent advancements in computational chemistry have enabled the detailed analysis of such complex molecules. Molecular docking studies have been instrumental in predicting the binding modes of 4-phenyl-1-(4-{6-(pyridin-3-yl)aminopyridazin-3-yl}piperazin-1-yl)butan-1-one with various protein targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical physiological processes, including neurotransmitter signaling and inflammatory responses. The piperazine moiety, in particular, has been identified as a key pharmacophore in several pharmacological agents, indicating its potential role in modulating central nervous system (CNS) functions.

The pharmacological profile of 4-(phenyl)-1-(4-{6-(pyridin(3)-yl)aminopyridazin(3)-yl}piperazin(1)-yl)butan(1)-one is further supported by experimental data from preclinical studies. These studies have demonstrated that derivatives of this class exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX). Such enzymatic inhibition is relevant to the treatment of neurological disorders like depression and inflammation-related conditions. The dual functionality provided by the pyridazine-pyridine scaffold may also contribute to its ability to modulate multiple pathways simultaneously, offering a synergistic therapeutic effect.

In the context of drug development, the synthesis and optimization of 1226450–76–5 represent a significant step forward. Modern synthetic methodologies have allowed for the efficient construction of complex molecular architectures, enabling researchers to fine-tune the pharmacological properties of interest. Techniques such as combinatorial chemistry and high-throughput screening have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds. This approach has been particularly effective in identifying novel scaffolds with improved efficacy and reduced toxicity.

The role of 4-(phenyl)-1-(4-{6-(pyridin(3)-yl)aminopyridazin(3)-yl}piperazin(1)-yl)butan(1)-one in addressing unmet medical needs is further underscored by its potential applications in treating chronic diseases. For instance, its ability to interact with CNS receptors makes it a candidate for developing treatments for cognitive disorders such as Alzheimer's disease and schizophrenia. Additionally, its anti-inflammatory properties could be leveraged in managing conditions like rheumatoid arthritis and inflammatory bowel disease.

As research continues to evolve, the integration of artificial intelligence (AI) into drug discovery is revolutionizing how compounds like 1226450–76–5 are developed and utilized. AI-driven platforms can predict molecular properties with remarkable accuracy, reducing the time and cost associated with traditional experimental methods. This synergy between computational modeling and experimental validation has opened new avenues for exploring the therapeutic potential of complex molecules.

The future prospects for 4-(phenyl)-1-(4-{6-(pyridin(3)-yl)aminopyridazin(3)-yl}piperazin(1)-yl)butan(1)-one are bright, with ongoing studies focusing on elucidating its mechanism of action and optimizing its pharmacokinetic profile. Clinical trials are being designed to assess its safety and efficacy in human subjects, paving the way for potential regulatory approval. As part of a broader effort to develop innovative therapeutics, this compound exemplifies the intersection of chemistry, biology, and medicine—a testament to the collaborative nature of modern scientific research.